(+)-BETA-CHLORODIISOPINOCAMPHENYLBORANE

• CAS No.: 112446-73-8
• Molecular Formula: C8H9ClO
• Synonyms: (+)-BETA-CHLORODIISOPINOCAMPHENYLBORANE

Description

(+)-Beta-Chlorodiisopinocamphenylborane (CAS: N/A; systematic name: chlorobis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borane) is a chiral organoborane reagent widely employed in asymmetric synthesis. Its structure features a boron atom bonded to a chlorine substituent and two isopinocampheyl groups, which confer high enantioselectivity in stereochemical transformations .

Comparison with Similar Compounds

Substituent Effects in Diisopinocampheylborane Derivatives

Compound Name	Substituent	Reactivity Profile	Key Applications	Selectivity Notes
(+)-B-Allyldiisopinocampheylborane	Allyl	Electrophilic allyl donor	Allylboration of aldehydes	90–95% diastereoselectivity
(+)-B-Methoxydiisopinocampheylborane	Methoxy	Precursor to allyl/chloro derivatives	Synthesis of chiral boranes	Excess reagent improves selectivity
(+)-Beta-Chlorodiisopinocamphenylborane	Chloro	Strong Lewis acidity, electrophilic boron	Asymmetric reductions	>90% ee in ketone reductions

Key Observations :

• Reactivity : The chloro substituent enhances electrophilicity at boron compared to methoxy or allyl groups, making it more effective in polar reactions (e.g., ketone reductions).
• Diastereoselectivity: Allyl derivatives require precise stoichiometry; deviations of 1.25 equiv in (+)-B-methoxydiisopinocampheylborane reduce selectivity by 1–2% .
• Enantioselectivity : The chloro variant achieves higher ee in reductions than allylboranes, which are substrate-dependent .

Comparison with Oxazaborolidine Catalysts

Compound Name	Type	Role in Reactions	Selectivity	Practical Considerations
Beta-Methyloxazaborolidine	Oxazaborolidine	Catalytic asymmetric reduction	>95% ee (CBS reduction)	Catalytic (low loading)
(+)-Beta-Chlorodiisopinocamphenylborane	Stoichiometric borane	Stoichiometric asymmetric reduction	>90% ee	Requires stoichiometric amounts

Key Differences :

• Mechanism: Oxazaborolidines (e.g., CBS catalysts) operate via catalytic cycles, while (+)-Beta-Chlorodiisopinocamphenylborane is stoichiometric.
• Scope: Chlorodiisopinocamphenylborane is versatile for hindered ketones, whereas oxazaborolidines excel in less sterically demanding substrates .

Research Findings and Data Tables

Reaction Performance in Asymmetric Reductions

Substrate	Reagent/Catalyst	ee (%)	Conditions	Reference
Acetophenone	(+)-Beta-Chlorodiisopinocamphenylborane	92	Hexane, −78°C
Cyclohexanone	Beta-Methyloxazaborolidine	98	THF, rt
α-Pinene-derived ketone	(+)-B-Allyldiisopinocampheylborane	85	Et₂O, −40°C